3,4-Bis(benzyloxy)-5-nitrobenzonitrile

• CAS No.: 923288-80-6
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-nitro-4,5-bis(phenylmethoxy)benzonitrile
• InChI: InChI=1S/C21H16N2O4/c22-13-18-11-19(23(24)25)21(27-15-17-9-5-2-6-10-17)20(12-18)26-14-16-7-3-1-4-8-16/h1-12H,14-15H2
• InChI Key: OFABABLOHJLLAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=CC(=C2OCC3=CC=CC=C3)[N+](=O)[O-])C#N

Description

3,4-Bis(benzyloxy)-5-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring benzyloxy groups at the 3- and 4-positions and a nitro group at the 5-position of the benzene ring. Its molecular formula is C21H17NO6, with a molecular weight of 379.36 g/mol and CAS number 923288-55-5 . The compound is synthesized via benzylation of phenolic precursors, as demonstrated in the synthesis of related bis(benzyloxy) derivatives (e.g., 3,4-bis(benzyloxy)benzaldehyde) using K2CO3 and benzyl bromide in dimethylformamide .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Key Substituents	Biological Activity	Synthesis Insights	Reference
3,4-Bis(benzyloxy)-5-nitrobenzonitrile	3,4-benzyloxy; 5-nitro	Not explicitly reported	Benzylation of phenolic precursors
2-(3,4-Dichlorophenoxy)-5-nitrobenzonitrile (DNB)	3,4-dichlorophenoxy; 5-nitro	Broad-spectrum antiviral (picornaviruses)	Substitution of dichlorophenoxy group
3-Ethyl-4-hydroxy-5-methylbenzonitrile	3-ethyl; 4-hydroxy; 5-methyl	Not reported	High-yield synthetic routes (97% purity)
3,5-Bis(trifluoromethyl)benzonitrile	3,5-trifluoromethyl	Not reported	Commercial fluorination protocols

Key Observations

Substituent Effects on Bioactivity: The dichlorophenoxy group in DNB confers potent antiviral activity against picornaviruses, with IC50 values in the low micromolar range . In contrast, the benzyloxy groups in the target compound may enhance lipophilicity and metabolic stability, though its specific biological targets remain uncharacterized. Halogenation at the 3,4-positions (e.g., in MAO inhibitors from ) improves enzyme inhibition, suggesting that the 3,4-benzyloxy configuration in the target compound could be optimized for similar interactions .

Electronic and Steric Properties: The benzyloxy groups are electron-donating via resonance, creating an electron-rich aromatic system, whereas DNB's dichlorophenoxy group is electron-withdrawing. This difference may influence binding to biological targets, such as viral polymerases or kinases .

Synthetic Accessibility: The target compound shares synthetic pathways with other bis(benzyloxy) derivatives, such as 3,4-bis(benzyloxy)-5-(difluoromethoxy)benzoic acid, which involves sequential benzylation and nitration steps . DNB is synthesized via nucleophilic substitution of dichlorophenol with a nitrobenzonitrile precursor, highlighting divergent synthetic strategies for analogous nitriles .